Cas no 1341043-18-2 (2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid)

• Product Name: 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid
• CAS No: 1341043-18-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD16778080
• CID: 4589860
• PubChem ID: 62493969
• Update Time: 2025-07-25

2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chloro-2-cyanophenyl)(methyl)amino]acetic acid
• Glycine, N-(4-chloro-2-cyanophenyl)-N-methyl-
• 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid

• MDL： MFCD16778080
• Inchi： 1S/C10H9ClN2O2/c1-13(6-10(14)15)9-3-2-8(11)4-7(9)5-12/h2-4H,6H2,1H3,(H,14,15)
• InChI Key： WOXLXDQQQWNWKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=C(Cl)C=C1C#N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid

Comprehensive Overview of 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid (CAS No. 1341043-18-2)

2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid (CAS No. 1341043-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenyl and cyano functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a methylaminoacetic acid moiety, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid has surged due to its potential applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a precursor for kinase inhibitors and herbicides, aligning with the growing focus on precision medicine and sustainable agriculture. The compound's CAS No. 1341043-18-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid is its synthetic route and scalability. Optimizing its production process to meet Good Manufacturing Practices (GMP) standards is a priority for manufacturers. Additionally, the compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.

From an environmental perspective, the biodegradability and ecotoxicity of 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid are under scrutiny. Regulatory agencies emphasize the need for green chemistry approaches to minimize its ecological footprint. This aligns with the broader industry trend toward sustainable synthesis and eco-friendly intermediates.

Another hot topic is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid may exhibit anti-proliferative effects against certain tumor cell lines. This has sparked interest in its use for developing targeted therapies, especially in oncology.

In summary, 2-(4-chloro-2-cyanophenyl)(methyl)aminoacetic acid (CAS No. 1341043-18-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its continued study promises to unlock new possibilities in drug design and sustainable chemistry.